Cas no 22871-75-6 (Naphthalene-1,4-diboronic Acid)

• Product Name: Naphthalene-1,4-diboronic Acid
• CAS No: 22871-75-6
• MF: C₁₀H₁₀B₂O₄
• MW: 215.806003093719
• MDL: MFCD06801666
• CID: 251378
• PubChem ID: 10488882
• Update Time: 2025-05-26

Naphthalene-1,4-diboronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,1,1'-(1,4-naphthalenediyl)bis-
• (4-borononaphthalen-1-yl)boronic acid
• Naphthalene-1,4-diboronic Acid
• 1,4-Naphthalenediboronicacid (8CI)
• Boronic acid, 1,4-naphthalenediylbis- (9CI)
• 22871-75-6
• 1,4-naphthalenediboronic acid
• AKOS004116599
• CS-0169824
• F87615
• [4-(dihydroxyboranyl)naphthalen-1-yl]boronic acid
• SCHEMBL1427222
• NAPHTHALENE-1,4-DIYLDIBORONIC ACID
• UQQNPIILEFDCRF-UHFFFAOYSA-N
• YSZC1573
• DTXSID10440756
• AB30030
• NAPHTHALENE-1,4-DIYLDIBORONICACID
• Naphthalene-1,4-diboronic Acid (~90%)
• 4-(DIHYDROXYBORANYL)NAPHTHALEN-1-YLBORONIC ACID
• DB-371333
• B,B'-(1,4-Naphthalenediyl)bis-boronic Acid; 1,4-Naphthalenediboronic Acid; 1,4-Naphthalenediylbis-boronic Acid; [4-(Dihydroxyboranyl)naphthalen-1-yl]boronic Acid

• MDL： MFCD06801666
• Inchi： 1S/C10H10B2O4/c13-11(14)9-5-6-10(12(15)16)8-4-2-1-3-7(8)9/h1-6,13-16H
• InChI Key： UQQNPIILEFDCRF-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(B(O)O)=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 216.0765191g/mol
• Monoisotopic Mass: 216.0765191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 514.229 °C at 760 mmHg
• Flash Point: 264.796 °C
• PSA: 80.92000
• LogP: -1.80060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene-1,4-diboronic Acid

Naphthalene-1,4-Diboronic Acid: A Comprehensive Overview

Naphthalene-1,4-diboronic acid, also known by its CAS number 22871-75-6, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The presence of two boronic acid groups at the 1 and 4 positions of the naphthalene framework imparts unique chemical properties that make it highly valuable in various applications.

The structure of naphthalene-1,4-diboronic acid is characterized by its planar aromatic system and the boronic acid functionalities (-B(OH)₂) at the para positions. These groups are highly reactive and can undergo various coupling reactions, such as Suzuki-Miyaura coupling, which has been extensively utilized in the synthesis of complex organic molecules. Recent studies have demonstrated the potential of this compound in constructing advanced materials with tailored electronic properties.

One of the most notable applications of naphthalene-1,4-diboronic acid is in the field of organic electronics. Researchers have employed this compound as a building block for synthesizing conjugated polymers and small molecules with enhanced charge transport properties. For instance, a study published in *Nature Communications* highlighted its role in developing high-performance organic semiconductors for flexible electronics. The ability to precisely control the electronic properties through strategic substitution patterns has positioned this compound as a key player in next-generation electronic materials.

In addition to its role in materials science, naphthalene-1,4-diboronic acid has found applications in drug discovery and medicinal chemistry. Its boronic acid groups enable the construction of bioactive molecules through cross-coupling reactions. A recent paper in *Journal of Medicinal Chemistry* reported its use in synthesizing potential anticancer agents with improved pharmacokinetic profiles. The compound's ability to facilitate modular synthesis has made it an invaluable tool for researchers in this domain.

Recent advancements in synthetic methodologies have further expanded the utility of naphthalene-1,4-diboronic acid. For example, chemists have developed efficient routes for its preparation using metal-catalyzed cross-coupling reactions. These methods not only enhance the scalability but also improve the overall sustainability of its production processes. Furthermore, computational studies have provided deeper insights into its electronic structure and reactivity, paving the way for novel applications.

The versatility of naphthalene-1,4-diboronic acid is further underscored by its use in click chemistry and other rapid assembly techniques. Its ability to participate in multiple orthogonal reactions allows for the construction of complex molecular architectures with unprecedented efficiency. This has been particularly beneficial in combinatorial chemistry and high-throughput screening efforts.

Looking ahead, ongoing research continues to explore new frontiers for naphthalene-1,4-diboronic acid. Its integration into bioconjugates and nanomaterials holds promise for breakthroughs in biotechnology and nanoscience. Moreover, advancements in green chemistry are expected to further optimize its synthesis and application processes.

In conclusion, naphthalene-1,4-diboronic acid (CAS No. 22871-75-6) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse scientific disciplines. Its unique properties and wide-ranging applications ensure that it remains a focal point for innovation and discovery.